Cas no 1965305-37-6 ((R)-2-Methyl-1-pyridin-2-yl-propylamine dihydrochloride)

• Product Name: (R)-2-Methyl-1-pyridin-2-yl-propylamine dihydrochloride
• CAS No: 1965305-37-6
• MF: C₉H₁₆Cl₂N₂
• MW: 223.142740249634
• MDL: MFCD26954804
• CID: 4674472
• PubChem ID: 86767543
• Update Time: 2025-05-21

(R)-2-Methyl-1-pyridin-2-yl-propylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Methyl-1-pyridin-2-yl-propylamine dihydrochloride
• (R)-2-methyl-1-(pyridin-2-yl)propan-1-amine dihydrochloride
• (R)-2-METHYL-1-(PYRIDIN-2-YL)PROPAN-1-AMINE 2HCL
• (1R)-2-methyl-1-pyridin-2-ylpropan-1-amine;dihydrochloride
• CS-0120753
• BS-15868
• Y13397
• (1R)-2-methyl-1-(pyridin-2-yl)propan-1-amine dihydrochloride
• AKOS037648861
• MFCD26954804
• 1965305-37-6

• MDL： MFCD26954804
• Inchi： 1S/C9H14N2.2ClH/c1-7(2)9(10)8-5-3-4-6-11-8;;/h3-7,9H,10H2,1-2H3;2*1H/t9-;;/m1../s1
• InChI Key： WQMCWVFMBPRHJX-KLQYNRQASA-N
• SMILES： Cl.Cl.N[C@@H](C1C=CC=CN=1)C(C)C

Computed Properties

• Exact Mass: 222.0690539g/mol
• Monoisotopic Mass: 222.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (R)-2-Methyl-1-pyridin-2-yl-propylamine dihydrochloride

1965305-37-6: (R)-2-Methyl-1-pyridin-2-yl-propylamine Dihydrochloride

The compound 1965305-37-6, also known as (R)-2-Methyl-1-pyridin-2-yl-propylamine dihydrochloride, is a highly specialized chemical entity with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which combines a pyridine ring with an amino group and a methyl substituent. The stereochemistry at the chiral center (R configuration) plays a crucial role in its pharmacological properties, making it a valuable molecule for drug development.

Recent studies have highlighted the potential of (R)-2-Methyl-1-pyridin-2-yl-propylamine dihydrochloride as a precursor for various bioactive compounds. Its ability to undergo diverse chemical transformations has made it an essential building block in organic synthesis. Researchers have explored its use in the development of novel therapeutics targeting neurological disorders, inflammation, and cancer. The compound's stability under various reaction conditions and its compatibility with sensitive functional groups have further enhanced its utility in medicinal chemistry.

The synthesis of (R)-2-Methyl-1-pyridin-2-yl-propylamine dihydrochloride involves a multi-step process that combines principles from stereochemistry and catalytic asymmetric synthesis. The use of chiral catalysts has enabled the efficient production of the R-enantiomer, ensuring high optical purity. This has been a significant advancement, as stereochemistry is critical for the biological activity of many pharmaceutical compounds.

In terms of applications, (R)-2-Methyl-1-pyridin-2-yl-propylamine dihydrochloride has shown promise in the development of GABA receptor modulators. These modulators are pivotal in treating conditions such as epilepsy, anxiety, and sleep disorders. Recent research has demonstrated that derivatives of this compound can selectively bind to GABA receptors, exhibiting potent anxiolytic and anticonvulsant effects without significant side effects.

Moreover, (R)-2-Methyl-1-pyridin-2-yl-propylamine dihydrochloride has been investigated for its role in kinase inhibition. Kinases are enzymes involved in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. Studies have shown that this compound can inhibit specific kinases, potentially leading to novel therapeutic strategies for oncology.

The structural versatility of (R)-2-Methyl-1-pyridin-2-yl-propylamine dihydrochloride also makes it a valuable substrate for click chemistry reactions. These reactions are known for their efficiency and selectivity, enabling the rapid construction of complex molecules. By incorporating this compound into click chemistry protocols, researchers have successfully synthesized libraries of bioactive compounds for high-throughput screening.

From an environmental perspective, the synthesis and application of (R)-2-Methyl-1-pyridin-2-yl-propylamine dihydrochloride have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production process, reducing waste and energy consumption. This aligns with global efforts to promote sustainable practices in the chemical industry.

In conclusion, (R)-2-Methyl-1-pyridin-2-y